1-(4-Pyridyl)4-(4-cyanobenzoyl)piperazine

• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 4-(4-pyridin-4-ylpiperazine-1-carbonyl)benzonitrile
• InChI: InChI=1S/C17H16N4O/c18-13-14-1-3-15(4-2-14)17(22)21-11-9-20(10-12-21)16-5-7-19-8-6-16/h1-8H,9-12H2
• InChI Key: QUJMYHNSZJUUDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=NC=C2)C(=O)C3=CC=C(C=C3)C#N

Description

1-(4-Pyridyl)4-(4-cyanobenzoyl)piperazine is a useful research compound. Its molecular formula is C17H16N4O and its molecular weight is 292.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(4-pyridyl)piperazine (0.49 g) in dry dichloromethane (20 ml) and triethylamine (0.7 ml) was treated slowly with a solution of 4-cyanobenzoyl chloride (0.50 g) in dry dichloromethane (30ml). The reaction mixture was then stirred under argon for 2 hours. The dichloromethane solvent was removed by evaporation and the residue dissolved in ethyl acetate. The organic extracts were then washed with aqueous sodium hydrogen carbonate solution, water, brine, dried (Na2SO4) and evaporated to give a colourless oil which was crystallised from ethyl acetate/isohexane to afford 1-(4-pyridyl)4-(4-cyanobenzoyl)piperazine (0.25 g) as a solid, m.p. 164-165° C.; microanalysis, found: C, 69.7; H, 5.6; N, 18.5%; C17H16N4O requires: C, 69.8; H, 5.52; N, 19.2%; NMR: (CDCl3) 3.38(bs,4H), 3.75(bs,4H), 6.67(dd,2H), 7.56(dd,2H), 7.76(dd,2H), 8.32(dd,2H): MS: m/z 293 (MH)+.